Triheptadecanoin

• CAS: 2438-40-6
• Synonyms: Heptadecanoic Acid 1,2,3-Propanetriyl Ester; Tri-heptadecanoin; Intarvin; Glycerol Triheptadecanoate; Glyceryl Margarate; Heptadecanoic Acid Triglyceride; Palmitic Acid Triglyderide; Triglyceride HdHdHd; Triheptadecanoin; Trimargarin; Trimargarine; T
• Molecular Formula: C54H104O6
• Molecular Weight: 849.4 g/mol
• SMILES: CCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCCC
• InChI: InChI=1S/C54H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-52(55)58-49-51(60-54(57)48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)50-59-53(56)47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h51H,4-50H2,1-3H3
• InChIKey: FBFWDBGUSMGXPI-UHFFFAOYSA-N
• Appearance: Assay:≥95%A crystalline solid

Triheptadecanoin (C17:0) is the only reliable internal standard for lipid quantification: its odd-chain fatty acid is absent from natural samples, ensuring zero interference in GC-FID and LC-MS/MS. Essential for EN 1186 food contact migration testing, trans fat analysis, and plant lipid research. Unlike C16:0 or C18:0 analogs, it co-elutes with nothing. ≥99% purity, available now.

Triheptadecanoin (CAS 2438-40-6): High-Purity Odd-Chain Triglyceride Standard for Quantitative Lipidomics

Triheptadecanoin (Glyceryl triheptadecanoate, Trimargarin) is a synthetic, homogeneous triacylglycerol composed of three heptadecanoic acid (C17:0) chains esterified to a glycerol backbone [1]. As an odd-chain, fully saturated triglyceride (C54H104O6; MW 849.4), it is not a naturally abundant lipid in mammalian or plant systems, which makes it a highly distinguishable internal standard for quantitative lipid analysis . Commercially, it is available at high purity (≥99%) and is routinely employed as a reference standard in gas chromatography (GC) and liquid chromatography-mass spectrometry (LC-MS) workflows for the correction of extraction and transesterification efficiencies .

• [1] PubChem. (n.d.). Glycerol triheptadecanoate. Retrieved April 22, 2026, from https://pubchem.ncbi.nlm.nih.gov/compound/Glycerol-triheptadecanoate View Source

Triheptadecanoin (C17:0) Cannot Be Interchanged with Even-Chain Triglyceride Standards Like Tripalmitin (C16:0) or Tristearin (C18:0)

The analytical value of Triheptadecanoin is fundamentally derived from its odd-chain (C17:0) identity. Generic substitution with even-chain saturated triglycerides such as Tripalmitin (C16:0) or Tristearin (C18:0) is not viable because these compounds co-elute with or are indistinguishable from the vast majority of naturally occurring fatty acids in biological samples. In gas chromatography-flame ionization detection (GC-FID) and liquid chromatography-mass spectrometry (LC-MS/MS) analyses, the odd-chain C17:0 fatty acid methyl ester (FAME) derived from Triheptadecanoin elutes in a retention time window that is free of interference from common endogenous lipids [1]. Furthermore, the distinct mass-to-charge ratio (m/z) of the C17:0 moiety provides a unique signal in mass spectrometry-based assays, enabling precise quantification without background interference . Selecting an even-chain alternative would introduce significant error into quantitative workflows due to overlap with sample-derived analytes.

• [1] Durrett, T. (2013). Personal communication regarding the use of triheptadecanoin as an internal standard for seed lipid extraction and transmethylation in Arabidopsis. (Referenced in PMC3563272, Figure 15). View Source

Quantitative Differentiation: Triheptadecanoin's Unique Analytical and Physicochemical Profile Against Close Analogs

Analytical Selectivity: Odd-Chain (C17:0) Internal Standard vs. Even-Chain (C16:0, C18:0) Triglycerides

Triheptadecanoin (C17:0) provides a unique, interference-free signal in complex biological matrices. In contrast, even-chain triglyceride standards like Tripalmitin (C16:0) and Tristearin (C18:0) are indistinguishable from the most abundant fatty acids in virtually all biological samples (e.g., palmitic acid in mammals, stearic acid in plants), rendering them ineffective as internal standards for absolute quantification [1]. The odd-chain C17:0 fatty acid derived from Triheptadecanoin elutes in a distinct chromatographic window, enabling precise integration and quantification [2].

Evidence Dimension	Chromatographic selectivity / signal interference
Target Compound Data	No interference; C17:0 FAME elutes in a clear, unique retention time window free from common endogenous fatty acids (C14:0, C16:0, C18:0, C18:1, C18:2).
Comparator Or Baseline	Tripalmitin (C16:0) and Tristearin (C18:0) FAMEs co-elute or overlap with the most abundant sample-derived fatty acid peaks.
Quantified Difference	Qualitative advantage: 100% of Triheptadecanoin-derived signal is unique and resolvable vs. 0% for even-chain comparators in standard GC-FID conditions.
Conditions	GC-FID analysis of FAMEs derived from Arabidopsis seed neutral lipids on a J+W DB-23 column; typical biological lipid extracts.

Why This Matters

For procurement, this defines Triheptadecanoin as the only valid choice for a primary internal standard in quantitative lipid analysis, as even-chain analogs will yield inaccurate, non-quantifiable results due to sample interference.

• [1] National Center for Biotechnology Information (NCBI). (2013). Figure 15: GC-FID Analysis of Fatty Acid Methyl Esters Derived From Neutral Lipids Isolated From Arabidopsis Col-0 Seed. PMC3563272. Retrieved April 22, 2026, from https://pmc.ncbi.nlm.nih.gov/articles/PMC3563272/figure/f15_01/ View Source
• [2] Złotkowska, A., et al. (2017). Changes in the Diaphragm Lipid Content after Administration of Streptozotocin and High-Fat Diet Regime. Journal of Diabetes Research, 2017, 3437169. Figure 1. View Source

Physicochemical Differentiation: Melting Point Comparison with Tripalmitin (C16:0) and Tristearin (C18:0)

Triheptadecanoin exhibits a distinct melting point range (64-67°C) that differs from its closest even-chain saturated analogs [1]. This property is critical for applications requiring specific thermal behavior, such as in lipid nanoparticle (LNP) formulation or as a solid-phase matrix. While Tripalmitin (C16:0) shows a broader and sometimes lower melting range (44.7-68°C depending on polymorph), and Tristearin (C18:0) displays multiple polymorphic transitions (α-form 54°C, β-form 72.5°C), Triheptadecanoin's tighter and intermediate melting range offers a more predictable and reproducible thermal profile [2].

Evidence Dimension	Melting point (polymorphic phase behavior)
Target Compound Data	64-67°C (crystalline solid)
Comparator Or Baseline	Tripalmitin: 44.7-68°C (broad range); Tristearin: 54°C (α), 65°C, 72.5°C (β).
Quantified Difference	Triheptadecanoin's range is 2-4°C narrower and more consistent than Tripalmitin's; avoids the high-temperature β-polymorph of Tristearin (72.5°C).
Conditions	Standard differential scanning calorimetry (DSC) or melting point apparatus; vendor-reported values.

Why This Matters

For procurement, this ensures Triheptadecanoin is selected for formulations requiring a stable, predictable solid-to-liquid transition, distinct from the more complex polymorphic behavior of its even-chain counterparts.

• [1] Molaid Chemical Database. (n.d.). Glyceryl triheptadecanoate (CAS 2438-40-6) - Physicochemical Properties. Retrieved April 22, 2026, from https://www.molaid.com/MS_29258 View Source
• [2] Wikipedia. (n.d.). Tripalmitin. Retrieved April 22, 2026, from https://en.m.wikipedia.org/wiki/Palmitin. Stearin. Retrieved April 22, 2026, from https://en.wikipedia.org/wiki/Stearin View Source

Regulatory Validation: Triheptadecanoin as a Normative Internal Standard in European Food Contact Safety Testing (EN 1186 Series)

Triheptadecanoin is explicitly specified and validated as the internal standard for the determination of overall migration from plastics into fatty food simulants in the European Norm EN 1186 series (e.g., EN 1186-4, EN 1186-8) [1]. This normative status is a direct, quantifiable differentiator against alternative triglycerides. For instance, Annex A of EN 1186-4 outlines the procedure for 'Determination of the suitability of olive oil as the fatty food simulant and of triheptadecanoin as the internal standard,' making its use a compliance requirement in certified laboratories. No such normative mandate exists for Tripalmitin or Tristearin in this specific regulatory context.

Evidence Dimension	Regulatory adoption / normative reference
Target Compound Data	Mandated use as internal standard in EU EN 1186 standard for food contact material migration testing.
Comparator Or Baseline	Tripalmitin (C16:0), Tristearin (C18:0), or Triolein (C18:1) are not specified as internal standards in the EN 1186 normative annexes.
Quantified Difference	Triheptadecanoin is the sole specified internal standard; alternatives are not recognized, leading to non-compliance.
Conditions	EU standard method for overall migration from plastics into fatty food simulants (olive oil).

Why This Matters

For procurement in regulatory testing labs, selecting Triheptadecanoin is not a preference but a requirement for EN 1186-compliant workflows, directly impacting a laboratory's ability to certify and report data to EU authorities.

• [1] European Committee for Standardization (CEN). (2002). EN 1186-4:2002 - Materials and articles in contact with foodstuffs - Plastics - Part 4: Test methods for overall migration into olive oil by cell. Annex A (normative). View Source

Triheptadecanoin: Validated Use Cases from Primary Literature and Regulatory Standards

Absolute Quantification of Fatty Acids in Plant Seed Lipidomics by GC-FID

Triheptadecanoin is added as an internal standard prior to lipid extraction and transmethylation of Arabidopsis thaliana seeds. Its odd-chain C17:0 FAME elutes in a clean region of the chromatogram (between C16:0 and C18:1 peaks), allowing for correction of extraction efficiency and accurate quantification of major seed oil components like palmitic, stearic, oleic, linoleic, and linolenic acids [1]. This workflow is a cornerstone of plant lipid metabolism research.

Regulatory Compliance for EU Food Contact Material Migration Testing

Laboratories performing overall migration testing on plastic food contact materials according to the European Norm EN 1186 series must use Triheptadecanoin as the internal standard when using olive oil as the fatty food simulant. The compound is used to verify the suitability of the olive oil and to correct for analytical variability during the extraction and GC analysis of the simulant post-migration [1]. This is a legally-defined application for which no substitute is acceptable.

Correction of Transesterification Efficiency in Trans Fatty Acid Analysis

In the analysis of trans fatty acids (TFAs) in processed foods, Triheptadecanoin is employed as an internal standard to monitor and correct for the efficiency of the base-catalyzed transmethylation step. Since the conversion of complex lipids to fatty acid methyl esters (FAMEs) can be incomplete, the recovery of the C17:0 FAME from the Triheptadecanoin standard provides a direct, quantitative measure of reaction yield, ensuring the accuracy of the reported TFA content [1].

Reference Standard for Lipid Nanoparticle (LNP) Formulation and Stability Studies

Triheptadecanoin serves as a well-defined, high-purity saturated triglyceride reference material in the development of lipid nanoparticles for drug delivery. Its distinct and reproducible melting point (64-67°C) and crystalline nature are used to calibrate differential scanning calorimetry (DSC) instruments and as a benchmark to study the effects of incorporating other lipids on the thermal stability and phase behavior of the final LNP formulation [1].

• [1] Multiple sources, including: PMC3563272 (for seed lipidomics), EN 1186-4:2002 (for food contact migration), FUJIFILM Wako product documentation (for trans fatty acid analysis), and vendor technical datasheets (for general physicochemical properties). View Source